Cas no 52019-14-4 (7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one)

7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one structure
52019-14-4 structure
Product Name:7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one
CAS No:52019-14-4
MF:C8H13NO6
MW:219.191922903061
CID:936245
PubChem ID:291129
Update Time:2025-04-19

7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-4-(hydroxymethyl)-6-methoxy-1,3a,4,6,7,7a-hexahydropyrano[4,3-d][1,3]oxazol-2-one
    • 7-hydroxy-4-(hydroxymethyl)-6-methoxyhexahydro-2h-pyrano[4,3-d][1,3]oxazol-2-one
    • AC1Q6HLG
    • AG-K-83968
    • AR-1H3589
    • CTK4J5270
    • NSC155699
    • NSC-155699
    • 7-Hydroxy-4-(hydroxymethyl)-6-methoxytetrahydro-1H-pyrano[4,3-d]oxazol-2(6H)-one
    • 52019-14-4
    • DTXSID40302999
    • Inchi: 1S/C8H13NO6/c1-13-7-5(11)4-6(3(2-10)14-7)15-8(12)9-4/h3-7,10-11H,2H2,1H3,(H,9,12)
    • InChI Key: PHEHAGYNWNUZEB-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C(C1CO)OC(N2)=O)O)OC

Computed Properties

  • Exact Mass: 219.07429
  • Monoisotopic Mass: 219.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • PSA: 97.25
  • LogP: -1.48330
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